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Compound of Interest

Compound Name: Pentorex

cat. No.: B1222034

An In-depth Technical Guide on the Core Chemical Structure and Properties of Pentorex
(Phenpentermine)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pentorex, also known as phenpentermine or a,B3-dimethylamphetamine, is a stimulant drug
belonging to the amphetamine family. Developed in the 1960s, it has been primarily utilized as
an anorectic for weight management, with additional diuretic properties. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
inferred pharmacological actions of Pentorex. Due to the limited availability of recent research,
this guide synthesizes historical data with the known pharmacology of structurally related
amphetamine derivatives to offer a detailed resource for scientific and drug development
professionals. All quantitative data are presented in structured tables, and proposed signaling
pathways and experimental workflows are visualized using diagrams.

Chemical Structure and Identification

Pentorex is a substituted phenethylamine characterized by methyl groups at both the alpha
and beta positions of the ethylamine side chain.

Table 1: Chemical Identification of Pentorex
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Identifier Value

IUPAC Name 2-methyl-3-phenylbutan-2-amine

Synonyms Phenpentermine, a,3-Dimethylamphetamine,
Modatrop

CAS Number 434-43-5

Molecular Formula Ci1H17N

Molar Mass 163.26 g/mol

SMILES CC(C1=CC=CC=C1)C(C)(C)N

inchi INChl=1S/C11H17N/c1-9(11(2,3)12)10-7-5-4-6-

8-10/h4-9H,12H2,1-3H3

Physicochemical Properties

The physicochemical properties of Pentorex are crucial for understanding its absorption,
distribution, metabolism, and excretion (ADME) profile. The following table summarizes key
experimental and calculated properties.

Table 2: Physicochemical Properties of Pentorex

Property Value Source

) Not specified; likely a liquid at
Physical State Inferred
room temperature

Boiling Point 109-111 °C at 20 mmHg Experimental
Melting Point (HCI salt) 164-166 °C Experimental
Water Solubility logS = -3.04 (Calculated) Cheméo[1]
logP (Octanol-Water Partition i
. 2.527 (Calculated) Cheméo[1]
Coefficient)
pKa (Predicted) ~10.2 (Basic amine) Inferred from similar structures
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Pharmacological Properties

The pharmacological effects of Pentorex are primarily attributed to its stimulant action on the
central nervous system, which is characteristic of amphetamine-like compounds.

Mechanism of Action: Anorectic Effect

As a sympathomimetic amine, Pentorex is believed to exert its appetite-suppressant effects by
modulating the levels of catecholamine neurotransmitters in the brain, particularly in the lateral
hypothalamus, which is considered the feeding center. The proposed mechanism involves the
increased release and inhibition of reuptake of norepinephrine and, to a lesser extent,
dopamine. This elevation in synaptic neurotransmitter concentrations is thought to enhance
satiety signals and reduce appetite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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